Cas no 1235378-84-3 (methyl 2-acetylbenzo[b]thiophene-6-carboxylate)
1235378-84-3 structure
Product Name:methyl 2-acetylbenzo[b]thiophene-6-carboxylate
CAS No:1235378-84-3
MF:C12H10O3S
MW:234.271002292633
CID:1011172
PubChem ID:53233008
Update Time:2025-04-20
methyl 2-acetylbenzo[b]thiophene-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-acetylbenzo[b]thiophene-6-carboxylate
- DB-220975
- SCHEMBL9612674
- CHEMBL3415219
- 1235378-84-3
-
- MDL: MFCD16036306
- Inchi: 1S/C12H10O3S/c1-7(13)10-5-8-3-4-9(12(14)15-2)6-11(8)16-10/h3-6H,1-2H3
- InChI Key: UPQCOKCTOOXIQQ-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=CC2C=CC(C(=O)OC)=CC1=2
Computed Properties
- Exact Mass: 234.03506535g/mol
- Monoisotopic Mass: 234.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 71.6Ų
methyl 2-acetylbenzo[b]thiophene-6-carboxylate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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